Cas no 866009-32-7 (3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile)

• Product Name: 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile
• CAS No: 866009-32-7
• CID: 4662225
• Update Time: 2025-06-07

3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile

Additional information on 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile

Introduction to 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile (CAS No. 866009-32-7) in Modern Chemical and Pharmaceutical Research

The compound 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile (CAS No. 866009-32-7) represents a significant advancement in the realm of chemical and pharmaceutical innovation. This heterocyclic organic molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of functional groups such as the chloro substituent, morpholinoethyl amine moiety, and isothiazole core suggests a versatile chemical profile that may facilitate the development of novel therapeutic agents.

Recent research in the field of heterocyclic chemistry has highlighted the importance of isothiazole derivatives in medicinal applications. These compounds often exhibit a broad spectrum of biological activities, making them valuable scaffolds for drug design. The specific modification of 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile with a chloro group at the 3-position and an amino group linked to a morpholinoethyl chain introduces additional reactivity and binding potential. This structural design allows for further functionalization, enabling researchers to explore diverse pharmacological pathways.

The morpholinoethyl group, a derivative of morpholine, is known for its ability to enhance solubility and bioavailability in drug molecules. This feature is particularly advantageous in pharmaceutical development, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy. The incorporation of this group into the 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile structure may contribute to improved drug-like characteristics, such as enhanced cell membrane permeability and reduced metabolic degradation.

Moreover, the nitrile group at the 4-position of the isothiazole ring adds another layer of complexity to the compound’s chemical behavior. Nitrile groups are frequently employed in medicinal chemistry due to their ability to participate in hydrogen bonding interactions and their role as bioisosters for other functional groups. In 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile, this nitrile moiety may serve as a key interaction site for binding to biological targets, thereby influencing its pharmacological activity.

Current research trends indicate that isothiazole derivatives are being extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile align well with these areas of investigation. For instance, studies have demonstrated that modifications at the 3-position and 5-position of the isothiazole ring can significantly alter biological activity. The chloro substituent may enhance electrophilicity, while the morpholinoethyl amine group could improve binding affinity to specific enzymes or receptors.

In vitro studies have begun to uncover the potential of 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile as a lead compound for drug development. Preliminary assays suggest that this compound exhibits promising interactions with certain biological targets, including enzymes involved in signal transduction pathways. These findings are particularly intriguing given the growing interest in targeting aberrant signaling pathways in diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also improve scalability, which is essential for industrial applications.

The role of computational chemistry in designing and optimizing compounds like 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential побочные эффекты before experimental validation. By integrating computational tools with experimental data, scientists can accelerate the drug discovery process significantly.

Future directions in the study of 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile may include exploring its derivatives to enhance pharmacological properties further. For example, replacing or modifying functional groups within the molecule could lead to improved selectivity or reduced toxicity profiles. Additionally, investigating its interactions with protein targets at an atomic level using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy will provide deeper insights into its mechanism of action.

The broader impact of compounds like 3-Chloro-5-(2-morpholinoethyl)amino-4-isothiazolecarbonitrile on pharmaceutical innovation underscores their importance in addressing unmet medical needs. As research progresses, these molecules will continue to serve as valuable building blocks for developing next-generation therapeutics. Their unique structural features offer a rich foundation for exploring new therapeutic modalities across various disease indications.